Cas no 204856-73-5 ((2S)-3-(4-acetylphenyl)-2-(tert-butoxycarbonylamino)propanoic acid)

• Product Name: (2S)-3-(4-acetylphenyl)-2-(tert-butoxycarbonylamino)propanoic acid
• CAS No: 204856-73-5
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• MDL: MFCD01632035
• CID: 241401
• PubChem ID: 56777065
• Update Time: 2025-04-19

(2S)-3-(4-acetylphenyl)-2-(tert-butoxycarbonylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,4-acetyl-N-[(1,1-dimethylethoxy)carbonyl]-
• (2S)-3-(4-acetylphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• BOC-4-ACETYL-L-PHENYLALANINE
• Boc-L-4-Acetylphe
• L-Phenylalanine,4-acetyl-N-[(1,1-dimethylethoxy)carbonyl]
• (2S)-3-(4-acetylphenyl)-2-(tert-butoxycarbonylamino)propanoic acid
• A50376
• (2S)-3-(4-acetylphenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• 204856-73-5
• AKOS015948803
• J-013352
• 4-acetyl-N-[(1,1-dimethylethoxy)carbonyl]-L-phenylalanine
• MFCD01632035
• CS-0207666
• L-Phenylalanine, 4-acetyl-N-[(1,1-dimethylethoxy)carbonyl]-
• (S)-3-(4-acetylphenyl)-2-(tert-butoxycarbonylamino)propanoic acid
• (S)-3-(4-Acetylphenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid
• PS-12425
• SCHEMBL12717412

• MDL： MFCD01632035
• Inchi： 1S/C16H21NO5/c1-10(18)12-7-5-11(6-8-12)9-13(14(19)20)17-15(21)22-16(2,3)4/h5-8,13H,9H2,1-4H3,(H,17,21)(H,19,20)/t13-/m0/s1
• InChI Key： YVBRFBNRDRVUAF-ZDUSSCGKSA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1C=CC(C(C)=O)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 307.14200
• Monoisotopic Mass: 307.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• PSA: 96.19000
• LogP: 2.61400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives